Cas no 1806821-71-5 (3,6-Difluoro-4-(difluoromethyl)pyridine-2-methanol)

• Product Name: 3,6-Difluoro-4-(difluoromethyl)pyridine-2-methanol
• CAS No: 1806821-71-5
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4851066
• Update Time: 2025-05-26

3,6-Difluoro-4-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoro-4-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C7H5F4NO/c8-5-1-3(7(10)11)6(9)4(2-13)12-5/h1,7,13H,2H2
• InChI Key： GQIRBIONAVYYAR-UHFFFAOYSA-N
• SMILES： FC1C(CO)=NC(=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1

Additional information on 3,6-Difluoro-4-(difluoromethyl)pyridine-2-methanol

Professional Introduction to 3,6-Difluoro-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1806821-71-5)

3,6-Difluoro-4-(difluoromethyl)pyridine-2-methanol is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1806821-71-5, is a derivative of pyridine and features fluoro and methyl substituents, which contribute to its unique chemical properties and potential biological activities. The presence of multiple fluorine atoms enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for drug design.

The structure of 3,6-Difluoro-4-(difluoromethyl)pyridine-2-methanol consists of a pyridine ring substituted at the 3rd and 6th positions with fluorine atoms, and at the 4th position with a difluoromethyl group. The 2-methanol moiety further modifies the compound's reactivity and solubility characteristics. This specific arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules with potential therapeutic applications.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced binding affinity and resistance to enzymatic degradation. Studies have shown that compounds containing fluoro substituents often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms can lead to increased bioavailability, reduced metabolism, and prolonged half-life, all of which are critical factors in drug development.

The 3,6-Difluoro-4-(difluoromethyl)pyridine-2-methanol molecule has been explored in several research contexts, particularly in the synthesis of kinase inhibitors and other small-molecule drugs. Kinase enzymes are known to play crucial roles in various cellular processes, including cell growth, differentiation, and signal transduction. Inhibiting these enzymes has become a major focus in oncology research, as many cancers are driven by aberrant kinase activity.

Recent studies have demonstrated that derivatives of pyridine with fluoro substituents can serve as potent inhibitors of tyrosine kinases. For instance, modifications at the 3rd and 6th positions with fluorine atoms have been shown to improve binding affinity to the ATP-binding site of kinases. Additionally, the presence of a difluoromethyl group can enhance metabolic stability by preventing oxidative degradation. These properties make 3,6-Difluoro-4-(difluoromethyl)pyridine-2-methanol a valuable building block for designing novel kinase inhibitors.

The methanol group at the 2-position of the pyridine ring also contributes to the compound's reactivity. It can participate in nucleophilic substitution reactions, allowing for further functionalization and diversification of the molecular structure. This feature is particularly useful in medicinal chemistry where scaffold hopping is often employed to explore new chemical space.

In addition to its applications in kinase inhibition research, 3,6-Difluoro-4-(difluoromethyl)pyridine-2-methanol has potential uses in other therapeutic areas. For example, its structural motif is reminiscent of several known pharmaceuticals that target neurological disorders. The combination of fluoro substituents and methanol functionality suggests that this compound might exhibit properties suitable for central nervous system (CNS) drug development.

The synthesis of 3,6-Difluoro-4-(difluoromethyl)pyridine-2-methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The use of advanced catalytic systems has significantly improved the efficiency of these synthetic processes, making it more feasible to produce this compound on an industrial scale.

The pharmacological evaluation of 3,6-Difluoro-4-(difluoromethyl)pyridine-2-methanol has revealed several promising characteristics. In vitro studies have shown that this compound interacts with various biological targets with high selectivity. Its ability to modulate kinase activity without affecting other enzymes suggests that it may have a favorable safety profile if developed into a drug.

The use of computational methods has also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how it might interact with biological targets at the atomic level. These predictions can guide experimental design and help identify potential lead compounds for further development.

In conclusion, 3,6-Difluoro-4-(difluoromethyl)pyridine-2-methanol, identified by its CAS number 1806821-71-5, is a versatile chemical entity with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for designing novel drugs targeting various diseases, particularly those involving aberrant kinase activity. As research continues to uncover new applications for fluorinated heterocycles, compounds like this are likely to play an increasingly important role in drug discovery and development.